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Compound of Interest

Compound Name: Vinyl dicyanoacetate

Cat. No.: B12650470

In-depth Technical Guide: Vinyl Dicyanoacetate

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Structure

Vinyl dicyanoacetate, systematically named acetic acid, 2,2-dicyano-, ethenyl ester, is a
chemical compound with the CAS number 71607-35-7. Its molecular formula is CeHaN202, and
it has a molecular weight of 136.11 g/mol .[1][2] The EINECS number for this compound is 275-
676-5.[1]

The chemical structure of vinyl dicyanoacetate consists of a vinyl group (CH2=CH-) attached
to an acetate group, which in turn is substituted with two cyano groups (-CN) on the alpha
carbon.

Chemical Structure:

Physicochemical Properties

Detailed experimental data on the physicochemical properties of vinyl dicyanoacetate is not
readily available in publicly accessible literature. However, based on its structure, certain
general characteristics can be inferred. The presence of the polar cyano and ester groups
suggests it may have moderate solubility in organic solvents. The vinyl group indicates
potential for polymerization and other addition reactions.
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Table 1: Summary of Known Identifiers for Vinyl Dicyanoacetate

Identifier Value Reference

CAS Number 71607-35-7 [1]12]

_ Acetic acid, 2,2-dicyano-,
Systematic Name [2]
ethenyl ester

Dicyanoacetic acid ethenyl

Other Synonyms oster [1]
Molecular Formula CeHaN20:2 [1][2]
Molecular Weight 136.11 g/mol [1]
EINECS Number 275-676-5 [1]

Synthesis and Experimental Protocols

Specific, detailed experimental protocols for the synthesis of vinyl dicyanoacetate are not
extensively documented in readily available scientific literature. However, general methods for
the synthesis of vinyl esters can be adapted. A plausible synthetic route is the transvinylation of
dicyanoacetic acid with vinyl acetate. This method is commonly used for the synthesis of
various vinyl esters under mild conditions.

Conceptual Experimental Workflow for Transvinylation:
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Conceptual Synthesis Workflow
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tep 4
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(e.qg., Filtration, Extraction)

tep 5

Purification
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Vinyl Dicyanoacetate
(Final Product)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of vinyl dicyanoacetate via transvinylation.
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Applications in Research and Drug Development

Currently, there is no specific information available in the public domain regarding the
applications of vinyl dicyanoacetate in research, particularly within the field of drug
development. The biological activity and potential signaling pathway interactions of this
compound have not been reported in the searched scientific literature. Its highly functionalized
structure, featuring a reactive vinyl group and two cyano moieties, suggests potential as a
monomer in polymer chemistry or as a building block in organic synthesis for the introduction of
the dicyanoacetyl group. However, without experimental data, its utility in a biological context
remains speculative.

Safety Information

There is no specific safety and toxicity data available for vinyl dicyanoacetate. As with any
chemical compound, it should be handled with care in a well-ventilated laboratory, and
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn.

Disclaimer: The information provided in this technical guide is based on currently available data
from public sources. The absence of detailed experimental and application data highlights a
potential area for future research. Researchers should exercise caution and perform their own
risk assessments before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12650470#cas-number-and-chemical-structure-of-
vinyl-dicyanoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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